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Compound of Interest

Compound Name: 653-47
Cat. No.: B1192034
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of the
research compound 653-47, a known potentiator of the CREB inhibitory activity of 666-15.[1][2]
[3][4] Accurate preparation of stock solutions is critical for ensuring reproducibility and reliability
in experimental results.

Compound Information

653-47 is a small molecule that, while being a very weak inhibitor of the cAMP-response
element binding protein (CREB) on its own, significantly enhances the inhibitory effect of
compound 666-15 on CREB-mediated gene transcription.[1][2][3][5] This synergistic activity
makes the combination of 653-47 and 666-15 a valuable tool for studying cellular signaling
pathways involving CREB.[1][5]

Quantitative Data Summary

For ease of reference, the key quantitative data for 653-47 and its hydrochloride salt are
summarized in the table below.
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Property Value Reference
3-(3-Aminopropoxy)-N-(4-

IUPAC Name chloro-2-hydroxyphenyl)-2- [1]
naphthamide

Molecular Formula C20H19CIN203 [1]

Molecular Weight 370.83 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

IC50 (CREB inhibition)

26.3 pM (weak inhibitor)

[21(31[4]

Solubility

Soluble in DMSO

[1]

Recommended Storage (Solid)

Dry, dark at 0-4°C (short term)
or -20°C (long term)

[1]

Recommended Storage (Stock

Solution)

-80°C (up to 6 months) or
-20°C (up to 1 month)

[2](6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of 653-47 in dimethyl
sulfoxide (DMSO).

Materials:

653-47 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials

Calibrated micropipettes
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e \ortex mixer

e Analytical balance

Procedure:

o Calculate the required mass of 653-47:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 370.83 g/mol = 3.7083 mg

Weigh the 653-47 powder:

o Carefully weigh out approximately 3.71 mg of 653-47 powder using an analytical balance
and transfer it to a sterile microcentrifuge tube or vial.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the 653-47 powder.

Dissolve the compound:

o Vortex the tube until the powder is completely dissolved. Gentle warming at 37°C and
sonication can aid in dissolution if necessary.

Aliquot and store:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes in
sterile microcentrifuge tubes.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2][6]
Ensure the tubes are tightly sealed to prevent moisture absorption.[2][6]

Protocol 2: Preparation of a Working Solution
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This protocol provides an example of preparing a working solution from a DMSO stock solution.
The final concentration and vehicle will depend on the specific experimental requirements.

Materials:

10 mM 653-47 DMSO stock solution

Appropriate cell culture medium or buffer (e.g., PBS, saline)

Sterile microcentrifuge tubes

Calibrated micropipettes
Procedure:
» Determine the desired final concentration:
o For example, to prepare a 10 uM working solution in 1 mL of cell culture medium.
o Calculate the required volume of stock solution:
o Using the formula M1V1 = M2V2:
= (10 mM) x V1= (10 uM) x (1 mL)
= (10,000 puM) x V1 = (10 pM) x (1000 pL)
» V1=1pL
e Prepare the working solution:
o Add 999 puL of the desired cell culture medium or buffer to a sterile tube.
o Add 1 pL of the 10 mM 653-47 DMSO stock solution to the tube.
e Mix and use:

o Gently mix the solution by pipetting or brief vortexing. The working solution is now ready
for use in your experiment.
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Note on Solubility: For in vivo applications or if DMSO is not suitable, alternative solvent
systems may be required. One published protocol for a working solution involves adding a
DMSO stock solution to a solution of 20% SBE--CD in saline.[2]

Signaling Pathway and Experimental Workflow
CREB Signaling Pathway

The diagram below illustrates a simplified representation of the CREB signaling pathway, which
is the target of 653-47's synergistic activity with 666-15. Various extracellular signals can lead
to the activation of kinases that phosphorylate CREB, enabling it to recruit co-activators and
initiate gene transcription.
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Caption: Simplified CREB signaling pathway and points of intervention.
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Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical flow for preparing a 653-47 stock solution.

Calculate Mass of 653-47

i

Weigh 653-47 Powder

i

Add Anhydrous DMSO

i

Vortex to Dissolve

Completely Dissolved?

Yes

Aliquot into Smaller Volumes

Y

Store at -20°C or -80°C

No

A

Gentle Warming/Sonication

© 2026 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b1192034/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-653-47-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for preparing a 653-47 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 653-47 | Benchchem [benchchem.com]
. medchemexpress.com [medchemexpress.com]
. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

°
o1 S w N -

. Discovery of a Synergistic Inhibitor of CAMP-Response Element Binding Protein (CREB)-
Mediated Gene Transcription with 666-15 - PMC [pmc.ncbi.nim.nih.gov]

e 6. szabo-scandic.com [szabo-scandic.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 653-47
Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192034/docs#application-notes-and-protocols-
preparation-of-653-47-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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